Cas no 828276-57-9 (Butanoic acid, 4-chloro-3-hydroxy-, 1-methylpropyl ester)

• Product Name: Butanoic acid, 4-chloro-3-hydroxy-, 1-methylpropyl ester
• CAS No: 828276-57-9
• MF: C₈H₁₅ClO₃
• MW: 194.655902147293
• CID: 681446
• PubChem ID: 23283944
• Update Time: 2025-04-19

Butanoic acid, 4-chloro-3-hydroxy-, 1-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-chloro-3-hydroxy-, 1-methylpropyl ester
• butan-2-yl 4-chloro-3-hydroxybutanoate
• 828276-57-9
• DTXSID50632537
• SCHEMBL6157234

• Inchi： 1S/C8H15ClO3/c1-3-6(2)12-8(11)4-7(10)5-9/h6-7,10H,3-5H2,1-2H3
• InChI Key： SHVDAWIOTHFMJJ-UHFFFAOYSA-N
• SMILES： ClCC(CC(=O)OC(C)CC)O

Computed Properties

• Exact Mass: 194.0709720g/mol
• Monoisotopic Mass: 194.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų